Cas no 896313-43-2 (2-{5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenyl-N-(propan-2-yl)acetamide)

• Product Name: 2-{5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenyl-N-(propan-2-yl)acetamide
• CAS No: 896313-43-2
• MF: C₂₃H₂₉N₅OS
• MW: 423.574263334274
• CID: 6065631
• PubChem ID: 7267754
• Update Time: 2025-10-28

2-{5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenyl-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenyl-N-(propan-2-yl)acetamide
• 2-[(5-cyclohexyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]-N-phenyl-N-propan-2-ylacetamide
• 2-((5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-isopropyl-N-phenylacetamide
• 896313-43-2
• F2563-0887
• AKOS016355279
• 2-{[5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-phenyl-N-(propan-2-yl)acetamide

• Inchi： 1S/C23H29N5OS/c1-18(2)27(20-13-7-4-8-14-20)21(29)17-30-23-25-24-22(19-11-5-3-6-12-19)28(23)26-15-9-10-16-26/h4,7-10,13-16,18-19H,3,5-6,11-12,17H2,1-2H3
• InChI Key： LZXUMXTWJMWEFZ-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=CC=C1)C(C)C)(=O)CSC1N(N2C=CC=C2)C(C2CCCCC2)=NN=1

Computed Properties

• Exact Mass: 423.20928174g/mol
• Monoisotopic Mass: 423.20928174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 81.2Ų

Additional information on 2-{5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenyl-N-(propan-2-yl)acetamide

Research Briefing on 2-{5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenyl-N-(propan-2-yl)acetamide (CAS: 896313-43-2)

In recent years, the compound 2-{5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenyl-N-(propan-2-yl)acetamide (CAS: 896313-43-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and pyrrole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-{5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenyl-N-(propan-2-yl)acetamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclization of the triazole ring and the subsequent introduction of the sulfanylacetamide group. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a mechanistic perspective, this compound has demonstrated notable activity as an inhibitor of key enzymes involved in inflammatory pathways. In vitro studies have revealed its ability to selectively target cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), thereby reducing the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. These findings suggest its potential utility in the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate possible applications in oncology, where the compound has shown inhibitory effects on tumor cell proliferation in certain cancer models.

Recent preclinical studies have further explored the pharmacokinetic and pharmacodynamic properties of 2-{5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenyl-N-(propan-2-yl)acetamide. Animal models have demonstrated favorable bioavailability and tissue distribution, with minimal off-target effects observed at therapeutic doses. However, challenges remain in optimizing its metabolic stability and reducing potential hepatotoxicity, which are currently under investigation through structural modification and formulation strategies.

In conclusion, 2-{5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-phenyl-N-(propan-2-yl)acetamide represents a promising candidate for further development in the pharmaceutical industry. Its dual inhibitory activity on COX-2 and 5-LOX, coupled with its manageable safety profile, positions it as a potential lead compound for novel anti-inflammatory and anticancer therapies. Future research should focus on advancing its clinical translation, including rigorous toxicity studies and human trials, to fully realize its therapeutic potential.